Cas no 127368-26-7 (2-Propenamide, N-(phenylmethyl)-N-2-propenyl-)

2-Propenamide, N-(phenylmethyl)-N-2-propenyl- structure
127368-26-7 structure
Product Name:2-Propenamide, N-(phenylmethyl)-N-2-propenyl-
CAS No:127368-26-7
MF:C13H15NO
MW:201.264303445816
CID:1221220
PubChem ID:10330460
Update Time:2025-04-20

2-Propenamide, N-(phenylmethyl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-(phenylmethyl)-N-2-propenyl-
    • N-benzyl-N-prop-2-enylprop-2-enamide
    • 127368-26-7
    • N-Allyl-N-benzylacrylamide
    • DTXSID70438194
    • Inchi: 1S/C13H15NO/c1-3-10-14(13(15)4-2)11-12-8-6-5-7-9-12/h3-9H,1-2,10-11H2
    • InChI Key: DBMWTYLWBQPCSD-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N(CC=C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.11545
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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